(1H-Benzoimidazol-2-yl)indan-2-ylamine

• IUPAC Name: N-(2,3-dihydro-1H-inden-2-yl)-1H-benzimidazol-2-amine
• InChI: InChI=1S/C16H15N3/c1-2-6-12-10-13(9-11(12)5-1)17-16-18-14-7-3-4-8-15(14)19-16/h1-8,13H,9-10H2,(H2,17,18,19)
• InChI Key: RHAYGDUMTNFDNJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC2=CC=CC=C21)NC3=NC4=CC=CC=C4N3
• Molecular Formula: C16H15N3
• Molecular Weight: 249.31 g/mol

Description

(1H-Benzoimidazol-2-yl)indan-2-ylamine is a heterocyclic compound featuring a benzimidazole core fused to an indane amine moiety. This compound has drawn interest in medicinal chemistry due to its structural similarity to bioactive molecules targeting enzymes, receptors, and microbial pathogens. Synthetic routes typically involve condensation reactions between substituted benzimidazoles and indan derivatives, as exemplified by protocols involving o-phenylenediamine cyclization and subsequent functionalization .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (1H-Benzoimidazol-2-yl)indan-2-ylamine typically involves the reaction of o-phenylenediamine with aromatic carboxylic acids in the presence of a strong dehydrating agent such as polyphosphoric acid (PPA). The reaction conditions often include refluxing for several hours at elevated temperatures . Another method involves microwave-assisted synthesis, which can significantly reduce reaction time and improve yield .

Industrial Production Methods: Industrial production methods for this compound are not extensively documented. the principles of large-scale organic synthesis, such as optimizing reaction conditions and using continuous flow reactors, can be applied to scale up the laboratory methods.

Chemical Reactions Analysis

Types of Reactions: (1H-Benzoimidazol-2-yl)indan-2-ylamine can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions:

Oxidation: Common reagents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reagents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols).

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield benzimidazole derivatives with hydroxyl or carbonyl groups, while substitution reactions can introduce various functional groups onto the indane or benzimidazole rings.

Scientific Research Applications

(1H-Benzoimidazol-2-yl)indan-2-ylamine has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules.

Biology: It is used in studies involving enzyme inhibition and protein interactions.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of (1H-Benzoimidazol-2-yl)indan-2-ylamine involves its interaction with specific molecular targets, such as enzymes and receptors. The benzimidazole moiety can mimic naturally occurring nucleotides, allowing it to bind to active sites on enzymes and inhibit their activity. This interaction can disrupt various biochemical pathways, leading to the compound’s biological effects .

Comparison with Similar Compounds

Key Observations :

• Synthetic Complexity : Bis-benzimidazoles (e.g., abb, tbb) require harsh acidic conditions and extended reflux times compared to the indan-2-ylamine derivative, which employs milder aldol condensations .
• Yield : Lower yields (32.3%) for abb and tbb highlight challenges in bis-heterocycle formation, whereas (1H-Benzoimidazol-2-yl)indan-2-ylamine achieves higher yields (62–78%) due to optimized condensation protocols .

Key Observations :

• Therapeutic Scope: While (1H-Benzoimidazol-2-yl)indan-2-ylamine shows preliminary antimycobacterial activity, derivatives like IDO1 inhibitors (Compound 27) and AT1 antagonists exhibit nanomolar potency, underscoring the impact of substituents on target affinity .
• Mechanistic Diversity : Bis-benzimidazoles (abb, tbb) prioritize metal coordination, whereas thiazole hybrids and tetrazole derivatives emphasize receptor antagonism or enzyme inhibition .

Physicochemical Properties

Table 3: Spectroscopic and Analytical Data

Compound Name	IR Peaks (cm⁻¹)	UV-Vis λmax (nm)	Solubility Profile	Reference
(1H-Benzoimidazol-2-yl)indan-2-ylamine	1623 (C=N), 3055 (Ar-H)	Not reported	Moderate in polar solvents
abb	1623 (C=N), 3368 (N-H)	324, 378, 428	Low in H₂O; soluble in EtOH
tbb	1625 (C=N), 3059 (Ar-H)	290, 322, 340	Insoluble in H₂O; DMSO
Benzimidazole-thiazole hybrids	1532 (C-S), 2851 (C-H)	260–280	High in DMF

Key Observations :

• Solubility : The indan-2-ylamine derivative’s moderate polarity contrasts with the poor aqueous solubility of bis-benzimidazoles, which limits their pharmacokinetic utility .
• Spectroscopic Signatures : IR peaks for C=N and aromatic C-H are consistent across benzimidazoles, while UV-Vis data reflect π→π* transitions influenced by extended conjugation in abb and tbb .